Cas no 2163293-11-4 (6-Methyl-5-nitro-benzo[d]isoxazol-3-ylamine)
2163293-11-4 structure
Product Name:6-Methyl-5-nitro-benzo[d]isoxazol-3-ylamine
CAS No:2163293-11-4
MF:C8H7N3O3
MW:193.159481287003
CID:6838831
PubChem ID:154726269
Update Time:2025-03-26
6-Methyl-5-nitro-benzo[d]isoxazol-3-ylamine Chemical and Physical Properties
Names and Identifiers
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- 2163293-11-4
- 6-methyl-5-nitrobenzo[d]isoxazol-3-amine
- 6-Methyl-5-nitro-benzo[d]isoxazol-3-ylamine
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- Inchi: 1S/C8H7N3O3/c1-4-2-7-5(8(9)10-14-7)3-6(4)11(12)13/h2-3H,1H3,(H2,9,10)
- InChI Key: PWVAHZMLQQVQIL-UHFFFAOYSA-N
- SMILES: O1C2C=C(C)C(=CC=2C(N)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.04874109Da
- Monoisotopic Mass: 193.04874109Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 97.9Ų
6-Methyl-5-nitro-benzo[d]isoxazol-3-ylamine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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